Cas no 1361691-53-3 (3',5'-Dichloro-2,4,5-trifluoro-biphenyl)

• Product Name: 3',5'-Dichloro-2,4,5-trifluoro-biphenyl
• CAS No: 1361691-53-3
• MF: C₁₂H₅Cl₂F₃
• MW: 277.069311857224
• CID: 4993874
• Update Time: 2025-06-14

3',5'-Dichloro-2,4,5-trifluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3',5'-Dichloro-2,4,5-trifluoro-biphenyl

• Inchi： 1S/C12H5Cl2F3/c13-7-1-6(2-8(14)3-7)9-4-11(16)12(17)5-10(9)15/h1-5H
• InChI Key： KDRSOYYBFVXXAS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=C(C(=CC=1F)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 5.1
• Topological Polar Surface Area: 0

Additional information on 3',5'-Dichloro-2,4,5-trifluoro-biphenyl

Comprehensive Overview of 3',5'-Dichloro-2,4,5-trifluoro-biphenyl (CAS No. 1361691-53-3)

3',5'-Dichloro-2,4,5-trifluoro-biphenyl (CAS No. 1361691-53-3) is a specialized halogenated biphenyl compound that has garnered significant attention in the fields of organic chemistry, material science, and environmental research. This compound, characterized by its unique chloro and fluoro substitutions, serves as a critical intermediate in the synthesis of advanced materials and pharmaceuticals. Its molecular structure, featuring a biphenyl core with dichloro and trifluoro functional groups, offers exceptional stability and reactivity, making it a valuable asset in modern chemical applications.

The growing interest in halogenated biphenyls like 3',5'-Dichloro-2,4,5-trifluoro-biphenyl is driven by their versatility in industrial and research settings. Researchers frequently search for "synthesis methods for halogenated biphenyls" or "applications of fluorinated biphenyl derivatives," reflecting the compound's relevance in cutting-edge studies. Its role in the development of high-performance polymers and electronic materials aligns with the increasing demand for sustainable and efficient technologies. Additionally, its potential use in pharmaceutical intermediates has sparked discussions about its safety and environmental impact, a topic often explored in scientific forums.

From a structural perspective, 3',5'-Dichloro-2,4,5-trifluoro-biphenyl exhibits remarkable electronic properties due to the electron-withdrawing effects of its chloro and fluoro substituents. These properties make it a candidate for applications in organic electronics, such as OLEDs and photovoltaic cells. Searches like "halogenated biphenyls in organic electronics" highlight the compound's potential in renewable energy solutions. Furthermore, its stability under harsh conditions has led to investigations into its use as a catalyst ligand or corrosion inhibitor, addressing common industrial challenges.

Environmental and regulatory considerations are also pivotal when discussing 3',5'-Dichloro-2,4,5-trifluoro-biphenyl. While not classified as hazardous, its persistence in ecosystems has prompted studies on "biodegradation of halogenated biphenyls" and "eco-friendly alternatives." The compound's low volatility and high thermal stability contribute to its longevity, raising questions about its long-term environmental footprint. Researchers are actively exploring green chemistry approaches to mitigate any potential risks, ensuring compliance with global sustainability goals.

In the pharmaceutical sector, 3',5'-Dichloro-2,4,5-trifluoro-biphenyl is valued for its role in synthesizing bioactive molecules. Its ability to act as a scaffold for drug development has led to inquiries about "halogenated biphenyls in medicinal chemistry." The compound's lipophilicity and metabolic stability make it a promising candidate for designing therapeutics targeting complex diseases. However, rigorous testing is essential to ensure its safety and efficacy in biomedical applications.

Looking ahead, the demand for 3',5'-Dichloro-2,4,5-trifluoro-biphenyl is expected to rise, driven by advancements in material science and drug discovery. Innovations in synthetic methodologies and analytical techniques will further enhance its utility, addressing both industrial and environmental concerns. As the scientific community continues to explore its potential, this compound remains a cornerstone in the evolution of functionalized biphenyl chemistry.